Cas no 2720-80-1 (n-Octyl-Xanthate, Potassium Salt)

• Product Name: n-Octyl-Xanthate, Potassium Salt
• CAS No: 2720-80-1
• MF: C₉H₁₇KOS₂
• MW: 244.458981275558
• CID: 43354
• PubChem ID: 5005133
• Update Time: 2025-05-19

n-Octyl-Xanthate, Potassium Salt Chemical and Physical Properties

Names and Identifiers

• Potassium octylxanthate
• Potassium O-octyl dithiocarbonate
• n-Octyl-Xanthate, Potassium Salt
• n-Octyl-Xanthate, Po
• potassium,octoxymethanedithioate
• C8-Xanthate
• CARBONIC ACID,DITHIO-,O-OCTYL ESTER,POTASSIUM SALT
• dithiocarbonic acid O-octyl ester,potassium salt
• Dithiokohlensaeure-O-octylester,Kalium-Salz
• Dithiokohlensaeure-O-octylester,Kalium-Verbindung
• EINECS 220-333-7
• oktyloksantogenian potasowy
• potassium (O-octyl xanthate)
• potassium n-octyl-xanthate
• Xanthic acid,octyl-,potassium salt
• CARBONIC ACID, DITHIO-, O-OCTYL ESTER, POTASSIUM SALT
• CHEMBL2380742
• Potassium octyl xanthate
• BDBM50004935
• potassium;octoxymethanedithioate
• Xanthic acid, octyl-, potassium salt
• DTXSID30181674
• AKOS030242227
• FT-0673252
• NS00083339
• Carbonodithioic acid, O-octyl ester, potassium salt
• SCHEMBL229556
• 2720-80-1
• Dithiocarbonic acid O-octyl ester potassium salt

• Inchi： 1S/C9H18OS2.K/c1-2-3-4-5-6-7-8-10-9(11)12;/h2-8H2,1H3,(H,11,12);/q;+1/p-1
• InChI Key： YEEBCCODSASHMM-UHFFFAOYSA-M
• SMILES： [K+].[S-]C(OCCCCCCCC)=S

Computed Properties

• Exact Mass: 244.03600
• Monoisotopic Mass: 244.03578899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 8
• Complexity: 120
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.3Ų

Experimental Properties

• Melting Point: 220-222°C
• Solubility: Acetone, Methanol, Water
• PSA: 66.62000
• LogP: 3.84590

n-Octyl-Xanthate, Potassium Salt Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：-20?C Freezer

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic salts Organic metal salts Organic alkali metal salts

Additional information on n-Octyl-Xanthate, Potassium Salt

N-OCTYL-XANTHATE POTASSIUM SALT: A COMPREHENSIVE OVERVIEW

N-OCTYL-XANTHATE POTASSIUM SALT, also known by its CAS number 2720-80-1, is a versatile compound with significant applications in various industrial and chemical processes. This compound, which belongs to the xanthate family, is widely recognized for its role as a collector in mineral flotation processes. The potassium salt form of n-octyl-xanthate is particularly valued for its stability and effectiveness in enhancing the separation of minerals from ores.

The chemical structure of n-octyl-xanthate comprises an octyl group attached to a xanthate moiety, which is derived from carbon disulfide and alcohol. The potassium salt form enhances its solubility in water, making it an ideal choice for aqueous-based applications. Recent studies have highlighted the compound's ability to selectively adsorb onto specific mineral surfaces, thereby improving the efficiency of flotation processes. This property has been extensively explored in the mining industry, where it is used to separate valuable minerals such as copper, zinc, and lead from their ores.

One of the most notable advancements in the application of n-octyl-xanthate potassium salt is its use in environmentally friendly mining practices. Researchers have demonstrated that this compound can significantly reduce the environmental impact of mineral extraction by minimizing the use of other harmful reagents. Its biodegradability and low toxicity make it a preferred choice over traditional collectors, aligning with global sustainability goals.

In addition to its role in mineral processing, n-octyl-xanthate has found applications in other industries such as textiles and pharmaceuticals. Its ability to act as a surfactant has made it valuable in enhancing the performance of detergents and cleaning agents. Recent studies have also explored its potential as a stabilizer in pharmaceutical formulations, where it can improve the bioavailability of active ingredients.

The synthesis of n-octyl-xanthate potassium salt involves a multi-step process that begins with the reaction of octanol with carbon disulfide to form n-octyl dixanthogen. This intermediate is then treated with potassium hydroxide to yield the final product. The reaction conditions, including temperature and pH, play a critical role in determining the yield and purity of the compound. Advanced manufacturing techniques have been developed to optimize this process, ensuring high-quality output while minimizing waste.

From a research perspective, recent investigations have focused on understanding the molecular interactions between n-octyl-xanthate and mineral surfaces at the nanoscale. Using advanced characterization techniques such as X-ray photoelectron spectroscopy (XPS) and atomic force microscopy (AFM), scientists have gained insights into how this compound interacts with different minerals. These findings have led to improvements in flotation efficiency and selectivity, further solidifying its importance in the mining industry.

In conclusion, n-octyl-xanthate potassium salt continues to be a vital compound in various industrial applications due to its unique chemical properties and versatility. Ongoing research aims to uncover new applications and improve existing processes, ensuring that this compound remains at the forefront of technological advancements.